![molecular formula C21H20N2O4 B6140238 5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B6140238.png)
5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
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Overview
Description
5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as PMT, is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential in various research applications. PMT is a synthetically derived compound that can be prepared through a series of chemical reactions, which will be discussed in This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of PMT.
Mechanism of Action
5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione exerts its effects through the inhibition of certain enzymes, including topoisomerase I and II, which are involved in DNA replication and transcription. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been found to inhibit the activity of certain enzymes, making it a potential drug candidate for various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is its potent antitumor activity, making it a promising candidate for cancer therapy. Additionally, this compound is relatively easy to synthesize, making it readily available for scientific research. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for 5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione research, including further investigation into its potential as a cancer therapy and the development of more potent and selective this compound analogs. Additionally, the potential toxicity of this compound must be further investigated to ensure its safety in clinical trials.
Synthesis Methods
The synthesis of 5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione involves a series of chemical reactions starting from 3-methoxybenzaldehyde and isopropyl benzaldehyde. The two aldehydes are reacted with urea and acetic anhydride in the presence of a catalyst to form this compound. This method is relatively simple and efficient, making this compound a readily available compound for scientific research.
Scientific Research Applications
5-(4-isopropylbenzylidene)-1-(3-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential in various research applications, including drug discovery, cancer research, and molecular biology. This compound has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been found to inhibit the activity of certain enzymes, making it a potential drug candidate for various diseases.
properties
IUPAC Name |
(5Z)-1-(3-methoxyphenyl)-5-[(4-propan-2-ylphenyl)methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4/c1-13(2)15-9-7-14(8-10-15)11-18-19(24)22-21(26)23(20(18)25)16-5-4-6-17(12-16)27-3/h4-13H,1-3H3,(H,22,24,26)/b18-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDJBGTCOKFOKEI-WQRHYEAKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)NC(=O)N(C2=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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